Cas no 645414-25-1 (Acantrifoside E)

• Product Name: Acantrifoside E
• CAS No: 645414-25-1
• MF: C₁₇H₂₄O₈
• MW: 356.367666244507
• CID: 1080718
• PubChem ID: 70698195
• Update Time: 2025-04-20

Acantrifoside E Chemical and Physical Properties

Names and Identifiers

• Acantrifoside E
• [ "" ]
• HY-N2809
• Q27138947
• CHEBI:70615
• AKOS040761304
• CS-0023360
• 645414-25-1
• FS-8775
• DA-60707
• (2S,3R,4S,5S,6R)-2-[2,6-dimethoxy-4-[(E)-prop-1-enyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol

• Inchi： 1S/C17H24O8/c1-4-5-9-6-10(22-2)16(11(7-9)23-3)25-17-15(21)14(20)13(19)12(8-18)24-17/h4-7,12-15,17-21H,8H2,1-3H3/b5-4+/t12-,13-,14+,15-,17+/m1/s1
• InChI Key： ZDLGCAQIENQSSF-QIQYSRIJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC(/C=C/C)=CC=1OC)OC

Computed Properties

• Exact Mass: 356.14711772g/mol
• Monoisotopic Mass: 356.14711772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 178-180℃
• Boiling Point: 574.8±50.0 °C at 760 mmHg
• Flash Point: 301.4±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Acantrifoside E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides